Cas no 2227750-92-5 ((1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2227750-92-5
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 6402714
• PubChem ID: 165633816
• Update Time: 2025-06-29

(1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol
• (1R)-2-amino-1-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
• 2227750-92-5
• EN300-1943013

• Inchi： 1S/C9H9F4NO/c10-7-3-5(8(15)4-14)1-2-6(7)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m0/s1
• InChI Key： HJZWCSOMXPGMID-QMMMGPOBSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)[C@H](CN)O

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol

Compound Introduction: (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227750-92-5)

The compound (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol, identified by its CAS number 2227750-92-5, represents a significant advancement in the field of pharmaceutical chemistry. This chiral molecule, featuring a fluoro-substituted aromatic ring and an amino alcohol moiety, has garnered attention due to its potential applications in drug development and molecular recognition. The presence of both fluoro and trifluoromethyl groups enhances its metabolic stability and binding affinity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their ability to modulate pharmacokinetic properties and improve drug efficacy. The specific arrangement of atoms in (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol contributes to its unique chemical profile, which may be exploited for the design of novel therapeutic agents. The stereochemistry at the carbon atom adjacent to the hydroxyl group plays a crucial role in determining its biological activity, underscoring the importance of enantioselective synthesis.

Recent studies have highlighted the role of fluoro-substituted aromatic compounds in medicinal chemistry. The introduction of a fluoro atom at the 3-position of the phenyl ring in this compound not only influences its electronic properties but also enhances its interaction with biological targets. Additionally, the trifluoromethyl group at the 4-position further contributes to its lipophilicity, which is often a desirable trait for oral bioavailability. These structural features make (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol a promising scaffold for developing new drugs targeting various diseases.

The synthesis of this compound involves sophisticated organic transformations, including asymmetric reduction and fluorination techniques. Advanced catalytic systems have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. The use of transition metal catalysts has enabled efficient functionalization at specific positions, allowing for precise control over the molecular structure. These synthetic methodologies align with the growing trend toward green chemistry and sustainable manufacturing processes.

Ongoing research in this area focuses on exploring the pharmacological potential of derivatives of (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol. Preclinical studies have demonstrated that structurally related compounds exhibit significant activity against certain enzymatic targets and may serve as lead compounds for drug discovery programs. The combination of computational modeling and high-throughput screening is being utilized to identify optimized analogs with improved pharmacokinetic profiles. Such efforts are expected to accelerate the development of novel therapeutics.

The impact of fluorine chemistry on modern drug design cannot be overstated. The unique properties of fluorinated compounds, such as their resistance to metabolic degradation and enhanced binding affinity, have led to their incorporation into numerous marketed drugs. The case of (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol exemplifies how strategic functionalization can yield molecules with compelling therapeutic potential. As research continues to uncover new applications for this class of compounds, their role in addressing unmet medical needs is likely to expand.

In conclusion, (1R)-2-amino-1-3-fluoro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 2227750-92-5) represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with its synthetic accessibility, make it a valuable tool for drug discovery and development. Future studies are expected to further elucidate its biological activities and explore its potential as a lead compound for new therapeutic agents. The continued exploration of fluorinated compounds will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.